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Compound of Interest

Compound Name: 1,6-Hexanediol diacrylate

Cat. No.: B080754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of 1,6-Hexanediol diacrylate (HDDA). It is intended for

professionals in research and development who require detailed technical information on this

versatile difunctional monomer.

Introduction
1,6-Hexanediol diacrylate (HDDA) is a difunctional acrylate ester monomer widely utilized in

the manufacturing of polymers.[1] Its chemical structure, featuring two acrylate groups

separated by a six-carbon aliphatic chain, allows it to act as a crosslinking agent, forming three-

dimensional polymer networks upon polymerization.[2] HDDA is particularly valued in

applications requiring rapid curing, such as those initiated by ultraviolet (UV) light or electron

beam (EB) radiation.[3] Key characteristics include low viscosity, low volatility, and the ability to

impart flexibility, adhesion, and resistance to heat and chemicals to the final polymer.[4][5]

These properties make it a crucial component in formulations for coatings, inks, adhesives, 3D

printing resins, and biomedical materials.[4][6]

Chemical Structure and Identification
The chemical structure of 1,6-Hexanediol diacrylate consists of a linear hexane-1,6-diol

molecule esterified at both hydroxyl groups with acrylic acid.
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Caption: Chemical Structure of 1,6-Hexanediol Diacrylate (HDDA).

Table 1: Chemical Identification

Identifier Value

IUPAC Name Hexane-1,6-diyl di(prop-2-enoate)[4]

Synonyms HDDA, HDODA, Hexamethylene diacrylate[4][7]

CAS Number 13048-33-4[8]

EC Number 235-921-9[8]

Molecular Formula C₁₂H₁₈O₄[8]

SMILES C=CC(=O)OCCCCCCOC(=O)C=C[7]

| InChIKey | FIHBHSQYSYVZQE-UHFFFAOYSA-N[7] |

Physicochemical Properties
HDDA is a clear, colorless to slightly yellow liquid with a mild, ester-like odor.[7][9] Its properties

can vary slightly depending on the grade and inhibitor content. Technical grades are often

supplied with an inhibitor, such as hydroquinone (HQ) or hydroquinone monomethyl ether

(MEHQ), to prevent premature polymerization during storage.[1][10]

Table 2: Quantitative Physicochemical Properties
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Property Value Conditions

Molecular Weight 226.27 g/mol [7]

Density 1.01 - 1.20 g/cm³[2][8] at 20-25°C

Viscosity 9 - 15 mPa·s (cP)[5][11] at 25°C

Boiling Point >250°C[5]

Melting / Freezing Point 5°C to 7.8°C[6][8]

Flash Point >110°C (>200°F)[7][8] Closed cup

Refractive Index (n20/D) 1.456[2] at 20°C

Vapor Pressure
<0.01 mmHg (0.0006 - 0.001

hPa)[2][3]
at 20°C

Water Solubility 343 mg/L[3][8] at 20°C

Log Kow (Octanol-Water) 2.62 - 3.08[3][7] at 25°C

| Glass Transition Temp (Tg) | 43°C[10][12] | |

Experimental Protocols
Synthesis via Direct Esterification
HDDA is commercially prepared via the acid-catalyzed esterification of 1,6-hexanediol with

acrylic acid.[4] Water is removed during the reaction, typically by azeotropic distillation with a

solvent like cyclohexane, to drive the equilibrium towards the product.[1][5]
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Charge Reactor:
- 1,6-Hexanediol

- Acrylic Acid (Molar Excess)
- Catalyst (e.g., p-TSA)
- Inhibitor (e.g., MEHQ)

- Solvent (e.g., Cyclohexane)

Heat to Reflux
(e.g., 80-90°C)

Mix

Azeotropic Distillation:
Collect water in Dean-Stark trap

Reaction starts

Monitor Reaction
(e.g., Acid Value Titration)

Continuous removal of H₂O

Cool to Room Temp

Reaction complete
(Acid value target met)

Purification: Neutralization Wash
(e.g., NaHCO₃ solution)

Purification: Brine Wash
(e.g., NaCl solution)

Dry Organic Phase
(e.g., Anhydrous Na₂SO₄)

Filter to remove drying agent

Remove Solvent & Excess Acrylate
(Vacuum Distillation)

Final Product: Pure HDDA

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of HDDA.
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Protocol: Synthesis of 1,6-Hexanediol Diacrylate[1][5][11][13]

Reactor Setup: Equip a round-bottom flask with a magnetic stirrer, heating mantle,

thermometer, Dean-Stark trap, and a reflux condenser.

Charging Reagents: To the flask, add 1,6-hexanediol (1.0 mol), acrylic acid (e.g., 2.5 mol, an

excess to drive the reaction), cyclohexane (as water-carrying agent, ~65% of total reactant

mass), a catalyst such as p-toluenesulfonic acid (p-TSA) (~1.5% of total reactant mass), and

a polymerization inhibitor like MEHQ or a copper sulfate/sodium bisulfate mixture.

Esterification Reaction: Heat the mixture to reflux (typically 80-90°C). Water produced during

the esterification will be collected in the Dean-Stark trap as an azeotrope with cyclohexane.

Monitoring: Monitor the reaction progress by measuring the acid value of the reaction

mixture periodically. The reaction is considered complete when the acid value reaches a

predetermined low level. The reaction time is typically 90 minutes to 4 hours.

Cooling & Neutralization: Once complete, cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with a 5% sodium

bicarbonate (NaHCO₃) solution and a 5% sodium hydroxide (NaOH) solution to neutralize

the acidic catalyst and remove excess acrylic acid.

Washing & Drying: Wash the organic layer with a 20% sodium chloride (brine) solution,

followed by distilled water until neutral. Dry the organic phase over an anhydrous drying

agent like sodium sulfate (Na₂SO₄).

Purification: Filter off the drying agent. Remove the cyclohexane solvent and any remaining

volatile impurities under reduced pressure using a rotary evaporator (e.g., at 50-60°C) to

yield the final product, 1,6-hexanediol diacrylate.

Characterization by FTIR Spectroscopy
Fourier-Transform Infrared (FTIR) spectroscopy is used to confirm the chemical structure of the

synthesized HDDA by identifying its characteristic functional groups.

Protocol: FTIR Analysis
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Sample Preparation: Place a small drop of the purified HDDA liquid between two potassium

bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin film. Alternatively, use an

Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: Place the sample in an FTIR spectrometer and acquire the spectrum,

typically over a range of 4000 to 400 cm⁻¹.

Data Analysis: Analyze the resulting spectrum for key absorption peaks:

C=O stretch (ester): A strong peak around 1720-1730 cm⁻¹.

C=C stretch (acrylate): A peak around 1620-1640 cm⁻¹.

=C-H bend (acrylate): Peaks around 1410 cm⁻¹ and 810 cm⁻¹.

C-O stretch (ester): A strong peak in the 1100-1300 cm⁻¹ region.

C-H stretch (aliphatic): Peaks in the 2850-3000 cm⁻¹ region. The disappearance of the

broad O-H stretch from the starting materials (alcohol and carboxylic acid) around 3000-

3500 cm⁻¹ indicates the completion of the esterification.

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS can be used to determine the purity of HDDA and identify any residual starting

materials or byproducts.

Protocol: GC-MS Analysis[14]

Standard Preparation: Prepare a standard stock solution of high-purity HDDA (e.g., 1000

µg/mL) in a suitable solvent like dichloromethane. Create a series of calibration standards

(e.g., 1, 5, 10, 20 µg/mL) by serial dilution.

Sample Preparation: Accurately weigh and dissolve a sample of the synthesized HDDA in

the solvent to a concentration within the calibration range.

GC-MS Conditions (Example):
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GC Column: DB-5MS (30m x 0.25mm x 0.25µm) or similar non-polar column.

Injection: 1 µL, splitless mode.

Injector Temperature: 270°C.

Oven Program: Start at 60°C, ramp at 10°C/min to 180°C, hold for 5 min, then ramp at

20°C/min to 310°C.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

MS Transfer Line: 280°C.

Ionization: Electron Ionization (EI), 70 eV.

Data Analysis: Quantify the HDDA content in the sample by comparing its peak area to the

calibration curve generated from the standards (external standard method). Identify

impurities by comparing their mass spectra to library databases (e.g., NIST).

Reactivity and Polymerization Mechanism
The primary chemical reactivity of HDDA is centered on its two terminal acrylate groups, which

readily undergo free-radical polymerization.[15] This reaction is the basis for its use in UV/EB

curing applications. The polymerization proceeds via the classic three stages: initiation,

propagation, and termination.

Caption: Free-radical polymerization and crosslinking of HDDA.

Initiation: Upon exposure to UV light, a photoinitiator molecule absorbs energy and

decomposes into highly reactive free radicals.[16]

Propagation: A free radical attacks the carbon-carbon double bond of an acrylate group on

an HDDA molecule, forming a new radical and initiating chain growth. This new radical then

reacts with other HDDA monomers, rapidly propagating the polymer chain.

Crosslinking: Because HDDA has two acrylate groups, a growing polymer chain can

incorporate an HDDA monomer and then the second acrylate group on that same monomer
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unit can be attacked by another growing chain. This creates covalent bonds between

polymer chains, leading to the formation of a crosslinked 3D network.

Termination: The reaction ceases when two growing radical chains combine (combination) or

transfer a hydrogen atom (disproportionation), resulting in a stable, "dead" polymer chain.[7]

Applications in Research and Drug Development
While HDDA is a potent skin sensitizer and requires careful handling, its unique properties

make it a valuable tool in research, including biomedical applications.[17][18]

UV-Curable Formulations
HDDA is a common reactive diluent in UV-curable coatings and inks.[19] It is used to reduce

the viscosity of formulations, making them easier to apply, while also participating in the curing

reaction to enhance properties like hardness, chemical resistance, and adhesion.[12]

Hydrogels for Drug Delivery
In drug development, HDDA can be used as a crosslinking agent to form hydrogels.[20][21]

Hydrogels are water-swollen polymer networks that can encapsulate therapeutic agents. The

crosslink density, controlled by the concentration of HDDA, influences the hydrogel's swelling

behavior, mechanical strength, and the release rate of the encapsulated drug.[22] The ability to

rapidly form these hydrogels via photopolymerization under mild conditions is advantageous for

encapsulating sensitive biologic drugs.

Caption: Role of HDDA in forming a drug delivery hydrogel matrix.

Biomaterials and Tissue Engineering
HDDA is used in the synthesis of polymer scaffolds for tissue engineering and in the fabrication

of medical devices.[6] Its fast curing allows for the creation of complex structures with high

precision using techniques like stereolithography (3D printing).[23] The mechanical properties

of the resulting polymer can be tuned by adjusting the formulation, making it adaptable for

various biomedical applications.

Safety and Handling
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1,6-Hexanediol diacrylate is an irritant to the skin and eyes and is a known skin sensitizer,

meaning it can cause an allergic skin reaction upon repeated contact.[8][21] Therefore,

appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a

lab coat, must be worn when handling this chemical. All work should be conducted in a well-

ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://patents.google.com/patent/CN105467043A/en
https://patents.google.com/patent/CN105467043A/en
https://www.atamanchemicals.com/hdda-1-6-hexanediol-diacrylate_u33963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10298195/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10298195/
https://www.osha.gov/sites/default/files/methods/osha-pv2133.pdf
https://pubmed.ncbi.nlm.nih.gov/31392731/
https://pubmed.ncbi.nlm.nih.gov/31392731/
https://www.researchgate.net/publication/260600661_UV_curable_urethane_acrylate_coatings_formulation_experimental_design_approach
https://pmc.ncbi.nlm.nih.gov/articles/PMC6781314/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6781314/
https://www.mdpi.com/2310-2861/11/11/892
https://www.semanticscholar.org/paper/Hydrogels-Based-Drug-Delivery-Synthesis%2C-and-Onaciu-Munteanu/e61d94b0ac0933a5120325085e460e48cb8af472
https://www.semanticscholar.org/paper/Hydrogels-Based-Drug-Delivery-Synthesis%2C-and-Onaciu-Munteanu/e61d94b0ac0933a5120325085e460e48cb8af472
https://www.researchgate.net/figure/Cross-linking-reaction-of-1-6-hexanediol-diacrylate-monomer-HDDA-with_fig5_359974265
https://www.benchchem.com/product/b080754#1-6-hexanediol-diacrylate-chemical-structure-and-properties
https://www.benchchem.com/product/b080754#1-6-hexanediol-diacrylate-chemical-structure-and-properties
https://www.benchchem.com/product/b080754#1-6-hexanediol-diacrylate-chemical-structure-and-properties
https://www.benchchem.com/product/b080754#1-6-hexanediol-diacrylate-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080754?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

